Cas no 5467-73-2 (2-Heptanone, 3-amino-,hydrochloride (1:1))

• Product name: 2-Heptanone, 3-amino-,hydrochloride (1:1)
• CAS No: 5467-73-2
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• CID: 383747
• PubChem ID: 24183216

2-Heptanone, 3-amino-,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Heptanone, 3-amino-,hydrochloride (1:1)
• 3-aminoglutaric acid mono-t-butyl ester
• 3-Amino-heptan-2-on, Hydrochlorid
• 3-amino-heptan-2-one, hydrochloride
• CTK3E4999
• mono t-butyl ester of 3-aminoglutaric acid
• Pentanedioic acid, 3-amino-, mono(1,1-dimethylethyl) ester
• AKOS024397674
• 5467-73-2
• NSC25406
• NSC-25406
• CS-0365892
• 3-aminoheptan-2-one;hydrochloride
• 3-AMINOHEPTAN-2-ONE HYDROCHLORIDE

• Inchi： InChI=1S/C7H15NO.ClH/c1-3-4-5-7(8)6(2)9;/h7H,3-5,8H2,1-2H3;1H
• InChI Key： HYDREVXISWHJAH-UHFFFAOYSA-N
• SMILES： CCCCC(C(=O)C)N.Cl

Computed Properties

• Exact Mass: 320.1639
• Monoisotopic Mass: 165.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 90.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2

Experimental Properties

• Density: 0.889
• Boiling Point: 180.9°Cat760mmHg
• Flash Point: 63.2°C
• Refractive Index: 1.622
• PSA: 57.06
• LogP: 2.59520